Cas no 93717-55-6 (4'-Methyl-[1,1'-biphenyl]-2-carbonitrile)

4'-Methyl-[1,1'-biphenyl]-2-carbonitrile structure

93717-55-6 structure

Product Name:4'-Methyl-[1,1'-biphenyl]-2-carbonitrile

CAS No:93717-55-6

Molecular Formula:C₁₄H₁₁N

Molecular Weight:193.243843317032

MDL:MFCD06411093

CID:61645

4'-Methyl-[1,1'-biphenyl]-2-carbonitrile Properties

Names and Identifiers

- 4'-Methyl-[1,1'-biphenyl]-2-carbonitrile
- OTBN
- 2-cyano-4-methylbiphenyl
- 2-CYANO-4'-METHYL BIPHENYL
- 4'-methyl-2-cyano-biphenyl (for Losartan)
- AKOS BAR-1203
- 4'-METHYLBIPHENYL-2-CARBONITRILE
- 4'-METHYL-2-BIPHENYLCARBONITRILE
- 4'-METHYL-2-CYANOBIPHENYL
- 4'-METHYL[1,1'-BIPHENYL]-2-CARBONITRILE
- 2-(4-TOLYL)-BENZONITRILE
- 2-(4-METHYLPHENYL)BENZONITRILE
- [2-(P-TOLYL)BENZONITRILE]
- 2-Cyano-4'-methylbiphenyl (OTBN)
- 3-(phenylmethyl)Benzonitrile
- m-Tolunitrile,a-phenyl- (7CI)
- 3-Benzylbenzonitrile
- 3-(Phenylmethyl)benzonitrile (ACI)
- m-Tolunitrile, α-phenyl- (7CI)
- +Expand
- MDL： MFCD06411093
- InChIKey： GOFIMQVJGKCLGF-UHFFFAOYSA-N
- Inchi： 1S/C14H11N/c15-11-14-8-4-7-13(10-14)9-12-5-2-1-3-6-12/h1-8,10H,9H2
- SMILES： N#CC1C=C(CC2C=CC=CC=2)C=CC=1

Experimental Properties

Melting Point: 49-53 °C

4'-Methyl-[1,1'-biphenyl]-2-carbonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AX19986-1g	3-Benzylbenzonitrile	93717-55-6		1g	$345.00	2024-07-18
eNovation Chemicals LLC	D628447-5g	2-Cyano-4-Methylbiphenyl	93717-55-6	97%	5g	$200	2022-10-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1087716-5g	3-Benzylbenzonitrile	93717-55-6	98%	5g	￥220.00
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C858748-5g	2-Cyano-4-Methylbiphenyl	93717-55-6	≥98%	5g	￥92.70	2022-09-29

4'-Methyl-[1,1'-biphenyl]-2-carbonitrile Synthesis

Synthetic Circuit 1

329976-73-0

6952-59-6

93717-55-6

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Catalysts: Nickel, (2,2′-bipyridine-κN1,κN1′)dichloro-, (SP-4-2)- (functionalized with carbon nitride) Solvents: Tetrahydrofuran ; 36 h, rt

Reference

: Heterogeneous Metallaphotocatalytic C(sp2)-C(sp3) Cross-Coupling Reactions with Integrated Bipyridyl-Ni(II)-Carbon Nitride

Dan, Xiao ; Yang, Qian ; Xing, Liuzhuang ; Tang, Yurong ; Wang, Wentao ; et al, Organic Letters, 2023, 25(22), 4124-4129

Synthetic Circuit 2

6952-59-6

100-44-7

93717-55-6

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Allyl chloride , Zinc Catalysts: Cobalt dibromide Solvents: Acetonitrile ; 3 min, rt
1.2 rt

Reference

: Synthesis of functionalized diarylmethanes via a cobalt-catalyzed cross-coupling of arylzinc species with benzyl chlorides

Amatore, Muriel; Gosmini, Corinne, Chemical Communications (Cambridge, 2008, (40), 5019-5021

Synthetic Circuit 3

2823404-26-6

640-60-8

93717-55-6

Reaction Conditions

1.1 Catalysts: Dichlorobis(triphenylphosphine)palladium , 2′-[Bis(1-methylethyl)phosphino]-6-methoxy-N,N-dimethyl[1,1′-biphenyl]-2-amine Solvents: 2-Methyltetrahydrofuran ; 15 min, rt; rt → 80 °C; 6 h, 80 °C
1.2 Reagents: Water

Reference

: Synthesis of Diarylmethanes via Pd-Catalyzed Coupling of Aryltosylates with Benzyltitanium Reagents

Zhang, He, Russian Journal of General Chemistry, 2022, 92(7), 1340-1347

Synthetic Circuit 4

10406-24-3

98-80-6

93717-55-6

Reaction Conditions

1.1 Reagents: Isoamyl nitrite , Sodium carbonate Solvents: Chloroform ; 24 h, 60 °C

Reference

: Deaminative coupling of benzylamines and arylboronic acids

Sirvinskaite, Giedre; Reisenbauer, Julia C.; Morandi, Bill, Chemical Science, 2023, 14(7), 1709-1714

Synthetic Circuit 5

1644578-02-8

69113-59-3

93717-55-6

Reaction Conditions

1.1 Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

: Alternative Approach toward the Generation of Benzylic Zinc Reagent: Direct Oxidative Addition of Active Zinc into the Carbon-Oxygen Bond of Benzyl Mesylates

Jung, Hye-Soo; Kim, Seung-Hoi, Synlett, 2015, 26(5), 666-670

Synthetic Circuit 6

150255-96-2

100-39-0

93717-55-6

Reaction Conditions

1.1 Reagents: Potassium carbonate , Oxygen Catalysts: 2242836-60-6 Solvents: Ethanol , Water ; 5 h, 60 °C

Reference

: Picolinamide modified β-cyclodextrin/Pd (II) complex: Asupramolecular catalyst for Suzuki-Miyaura coupling of aryl, benzyl and allyl halides with arylboronic acids in water

Luo, Kaixiu; Zhang, Lu; Yang, Rui; Jin, Yi ; Lin, Jun, Carbohydrate Polymers, 2018, 200, 200-210

Synthetic Circuit 7

28188-41-2

98-80-6

93717-55-6

Reaction Conditions

1.1 Reagents: Sodium carbonate , Tri-o-tolylphosphine Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Acetonitrile , Water ; 2 h, reflux; reflux → rt

Reference

: Preparation of 4,5-dihydro-1,2,4-triazin-6-ones and 1,2,4-trianzin-6-ones for use as fungicides

, World Intellectual Property Organization, , ,

Synthetic Circuit 8

27798-39-6

557-21-1

93717-55-6

Reaction Conditions

1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; 2 d, 95 °C

Reference

: Preparation of hydrazide, amide, phthalimide and phthalhydrazide analogs as inhibitors of retroviral integrase

, World Intellectual Property Organization, , ,

Synthetic Circuit 9

93717-55-6

Reaction Conditions

Reference

: The effect of meta- or para-cyano substitution on the reactivity of the radical cations of arylalkenes and alkanes. Radical ions in photochemistry. Part 34

Arnold, Donald R.; Du, Xinyao; Chen, Jing, Canadian Journal of Chemistry, 1995, 73(3), 307-18

4'-Methyl-[1,1'-biphenyl]-2-carbonitrile Raw materials

4'-Methyl-[1,1'-biphenyl]-2-carbonitrile Preparation Products

4'-Methyl-[1,1'-biphenyl]-2-carbonitrile (93717-55-6)

4'-Methyl-[1,1'-biphenyl]-2-carbonitrile Suppliers

Jiangsu Xinsu New Materials Co., Ltd

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(CAS:93717-55-6)

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TIAN MEN HENG CHANG HUA GONG Co., Ltd.

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(CAS:93717-55-6)

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Jiangsu Raien Environmental Protection Technology Co., Ltd

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(CAS:93717-55-6)

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Phone:18662920632

Email:3485543679@qq.com

4'-Methyl-[1,1'-biphenyl]-2-carbonitrile Related Literature

1. Suzuki–Miyaura cross coupling reaction: recent advancements in catalysis and organic synthesis

Brijesh S. Kadu Catal. Sci. Technol. 2021 11 1186
2. A biomimetic magnetically recoverable palladium nanocatalyst for the Suzuki cross-coupling reaction

Abhishek V. Dubey,A. Vijay Kumar RSC Adv. 2016 6 46864
3. Benzyloxycalix[8]arene: a new valuable support for NHC palladium complexes in C–C Suzuki–Miyaura couplings

Ibrahim Abdellah,Pauline Kasongo,Axel Labattut,Régis Guillot,Emmanuelle Schulz,Cyril Martini,Vincent Huc Dalton Trans. 2018 47 13843
4. Molecular evolution pathways during nucleation of small organic molecules: solute-rich pre-nucleation species enable control over the nucleation process

Shuyi Zong,Jingkang Wang,Xin Huang,Ting Wang,Qi Liu,Beiqian Tian,Chuang Xie,Hongxun Hao Phys. Chem. Chem. Phys. 2020 22 18663
5. Microwave-assisted aqueous carbon–carbon cross-coupling reactions of aryl chlorides catalysed by reduced graphene oxide supported palladium nanoparticles

Qingxiao Zhang,Zhan Mao,Kaixuan Wang,Nam Thanh Son Phan,Fang Zhang Green Chem. 2020 22 3239
6. P,N,N-Pincer nickel-catalyzed cross-coupling of aryl fluorides and chlorides

Dan Wu,Zhong-Xia Wang Org. Biomol. Chem. 2014 12 6414
7. Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts

Fu-She Han Chem. Soc. Rev. 2013 42 5270
8. A recyclable self-supported nanoporous PdCu heterogeneous catalyst for aqueous Suzuki–Miyaura cross-coupling

Jialei Du,Daili Xiang,Jie Chen,Hehuan Xia,Leichen Wang,Fushan Liu,Yiwei Zhao,Yuanyuan Zhang,Caixia Xu,Bin Wang Chem. Commun. 2021 57 11641
9. Aryl fluorosulfates: powerful and versatile partners in cross-coupling reactions

Shelesh Krishna Saraswat,Ramanjaneyulu Seemaladinne,Media Noori Abdullah,Halim Zaini,Nabeel Ahmad,Nafis Ahmad,Esmail Vessally RSC Adv. 2023 13 13642
10. Application of organometallic catalysts for the synthesis of o-tolyl benzonitrile, a key starting material for sartans

Anupam Jana,V. Ravichandiran,Sharada Prasanna Swain New J. Chem. 2021 45 17753

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